Cas no 104599-35-1 (1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester))

• Product Name: 1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester)
• CAS No: 104599-35-1
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 1144848
• Update Time: 2024-07-27

1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester) Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, acetate (ester)
• 1H-Indol-6-ol, 2-[4-(acetyloxy)phenyl]-3-methyl-1-phenyl-, 6-acetate

• Inchi： 1S/C25H21NO4/c1-16-23-14-13-22(30-18(3)28)15-24(23)26(20-7-5-4-6-8-20)25(16)19-9-11-21(12-10-19)29-17(2)27/h4-15H,1-3H3
• InChI Key： PWMRGZCBMOPOTE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC(OC(=O)C)=C2)C(C)=C1C1=CC=C(OC(C)=O)C=C1

Computed Properties

• Exact Mass: 399.14713

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 170-171 °C(Solv: ethanol (64-17-5))
• Boiling Point: 493.5±45.0 °C(Predicted)
• PSA: 57.53